N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide

• Molecular Formula: C26H24N2O4S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: (NZ)-N-[3-(3,4-dimethylanilino)-4-oxonaphthalen-1-ylidene]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C26H24N2O4S/c1-4-32-20-11-13-21(14-12-20)33(30,31)28-24-16-25(26(29)23-8-6-5-7-22(23)24)27-19-10-9-17(2)18(3)15-19/h5-16,27H,4H2,1-3H3/b28-24-
• InChI Key: UTOGFWAFPBDMQU-COOPMVRXSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC(=C(C=C4)C)C
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC(=C(C=C4)C)C

Description

N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide, also known as DAS-1, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been used in a number of different research applications.

Mechanism of Action

The mechanism of action of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cell growth and survival. Specifically, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been found to inhibit the activity of protein kinases, which play a key role in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been found to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of neural signaling and synaptic plasticity. Additionally, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been found to have anti-inflammatory and antioxidant properties, which may make it a potential candidate for the treatment of a variety of different diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide in lab experiments is its potent and selective activity against certain enzymes and signaling pathways, which makes it a valuable tool for studying these processes. Additionally, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide is relatively easy to synthesize and has a high degree of stability, which makes it a convenient compound to work with in the lab. However, one limitation of using N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide is its relatively low solubility in aqueous solutions, which may limit its use in certain types of experiments.

Future Directions

There are a number of different future directions for the study of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide and related compounds. One area of research could focus on the development of new drugs based on the structure of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide, with the goal of creating more potent and selective inhibitors of certain enzymes and signaling pathways. Another area of research could focus on the use of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide in combination with other drugs or therapies, in order to enhance its effectiveness in the treatment of various diseases. Finally, further research could be conducted to better understand the mechanism of action of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide, and to identify additional targets for its activity.

Synthesis Methods

The synthesis of N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide involves the reaction of 3,4-dimethylaniline with ethyl 4-chlorobenzenesulfonate, followed by condensation with 4-hydroxy-1-naphthaldehyde. The resulting product is then treated with ammonium acetate to yield N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide.

Scientific Research Applications

N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been used in a number of different scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neuroscience, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been used to study the mechanisms of neural signaling and synaptic plasticity. In drug discovery, N-(3-(3,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-ethoxybenzenesulfonamide has been used as a lead compound for the development of new drugs with similar structures and properties.